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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Monorden, also known as Radicicol, is a naturally occurring macrocyclic antibiotic produced by

several fungal species, including Humicola fuscoatra.[1] It has garnered significant scientific

interest due to its potent and specific inhibition of Heat Shock Protein 90 (Hsp90), a molecular

chaperone crucial for the stability and function of numerous client proteins involved in cell

growth, differentiation, and survival.[2] This technical guide provides a comprehensive overview

of the chemical structure, physicochemical properties, and biological activities of Monorden C,

with a focus on its mechanism of action as an Hsp90 inhibitor. Detailed experimental protocols

and data are presented to support further research and drug development efforts.

Chemical Structure and Properties
Monorden C is a 14-membered macrolide belonging to the resorcylic acid lactone class of

compounds. Its structure features a chlorinated resorcinol ring fused to the macrocycle, which

also contains an epoxide and an α,β-unsaturated ketone.

Table 1: Chemical and Physical Properties of Monorden C
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Property Value Reference(s)

Synonyms Radicicol [2]

CAS Number 12772-57-5 [1]

Molecular Formula C₁₈H₁₇ClO₆ [1]

Molecular Weight 364.78 g/mol [1]

Appearance White solid [3]

Solubility
Soluble in DMSO and

methanol.
[1]

Storage Store at -20°C. [1]

While specific melting and boiling points are not readily available in the literature, its solid

appearance at room temperature suggests a relatively high melting point.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Detailed ¹H and ¹³C NMR data are crucial for the structural confirmation of Monorden C. While

a complete, assigned spectrum is not available in the compiled search results, the chemical

shifts can be predicted based on its known structure. Generally, the aromatic protons of the

resorcinol ring would appear in the downfield region (δ 6.0-7.5 ppm) of the ¹H NMR spectrum.

The olefinic protons of the macrocycle would resonate in the δ 5.0-6.5 ppm range, while the

aliphatic protons would be found in the upfield region (δ 1.0-4.0 ppm). In the ¹³C NMR

spectrum, the carbonyl carbons would exhibit signals at the lowest field (δ 190-210 ppm),

followed by the aromatic and olefinic carbons (δ 100-160 ppm), and finally the aliphatic carbons

(δ 10-80 ppm).

Mass Spectrometry (MS):

Electrospray ionization mass spectrometry (ESI-MS) is a common technique for the analysis of

Monorden C. In-source fragmentation is a known phenomenon for natural products and can

provide structural information.[4][5] While a detailed fragmentation pattern for Monorden C is
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not explicitly provided in the search results, general fragmentation pathways for similar

compounds involve cleavage of the macrocyclic ring and losses of small neutral molecules

such as water and carbon monoxide. High-resolution mass spectrometry (HRMS) can be used

to confirm the elemental composition of the molecular ion and its fragments.

Biological Activity and Mechanism of Action
The primary biological target of Monorden C is Heat Shock Protein 90 (Hsp90).[2] Hsp90 is a

molecular chaperone that plays a critical role in the conformational maturation and stability of a

wide array of "client" proteins, many of which are implicated in cancer and other diseases.

Hsp90 Inhibition
Monorden C binds to the N-terminal ATP-binding pocket of Hsp90 with high affinity,

competitively inhibiting the binding of ATP.[6] This inhibition disrupts the Hsp90 chaperone

cycle, leading to the misfolding and subsequent proteasomal degradation of Hsp90 client

proteins.
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Click to download full resolution via product page

Figure 1. Mechanism of Hsp90 inhibition by Monorden C.

Downstream Signaling Pathways
By promoting the degradation of Hsp90 client proteins, Monorden C disrupts multiple signaling

pathways critical for cancer cell survival and proliferation. Key client proteins affected include:

Raf-1: A serine/threonine kinase in the MAPK/ERK signaling pathway.

HER2 (ErbB2): A receptor tyrosine kinase often overexpressed in breast cancer.

Akt: A serine/threonine kinase that plays a central role in cell survival and metabolism.
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Figure 2. Signaling pathways affected by Monorden C.

Experimental Protocols
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Isolation of Monorden C from Humicola fuscoatra
The following is a general protocol for the isolation of Monorden C from fungal culture.

Optimization may be required depending on the specific strain and culture conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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